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Compound of Interest

Compound Name: BPhBT

Cat. No.: B1212908

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling BPhBT, also known as 4-(2-Bromoethyl)phenol. Adherence to
these guidelines is critical to ensure laboratory safety and minimize risk to personnel.

Immediate Safety Information

4-(2-Bromoethyl)phenol is classified as a hazardous substance with the following primary risks:
o Skin Irritation: Causes skin irritation upon contact.[1][2]

» Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2]

e Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling BPhBT. The following table summarizes the
required equipment for various stages of handling.
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PPE Category

Equipment Specification

Purpose

Hand Protection

Nitrile gloves are
recommended for incidental
contact. For prolonged
handling or direct contact,
consider heavier-duty gloves
such as butyl rubber or

neoprene.

To prevent skin contact and

irritation.

Eye and Face Protection

Chemical splash goggles are
required at all times. A face
shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

To protect against eye irritation

and serious eye damage.

Body Protection

A standard laboratory coat
must be worn. For procedures
with a higher risk of splashing,
a chemically resistant apron
over the lab coat is

recommended.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid BPhBT or
solutions should be conducted
within a certified chemical
fume hood to prevent

inhalation of dust or vapors.

To avoid respiratory tract

irritation.

Quantitative Hazard and Toxicity Data

The following table summarizes key hazard information for 4-(2-Bromoethyl)phenol. Toxicity

data for the closely related compound, phenol, is provided as a reference.
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Data Point

Classification/Value

Source Compound

GHS Hazard Class

Skin Irritant (Category 2)

4-(2-Bromoethyl)phenol

GHS Hazard Class

Serious Eye lIrritation
(Category 2A)

4-(2-Bromoethyl)phenol

GHS Hazard Class

Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory Irritation)

4-(2-Bromoethyl)phenol

Acute Oral Toxicity (LD50, Rat)

317 mg/kg

Phenol[3]

Acute Dermal Toxicity (LD50,
Rabbit)

630 mg/kg

Phenol[3]

Experimental Protocols and Handling Procedures

The following is a generalized, step-by-step protocol for handling BPhBT in a laboratory

setting. This should be adapted to the specifics of your experimental design.

Preparation and Reaction Setup:

Preparation: Before starting, ensure that the chemical fume hood is operational and that all

necessary PPE is correctly worn. Prepare a designated waste container for halogenated

phenolic waste.

Weighing: Tare a suitable container inside the fume hood. Carefully weigh the required

amount of solid BPhBT, minimizing the creation of dust.

Dissolution: If the protocol requires a solution, add the solvent to the solid BPhBT in the

fume hood. Gently swirl or stir to dissolve.

Reaction: Set up the reaction apparatus within the fume hood. If heating is required, use a

controlled heating mantle and ensure the setup is secure.

Post-Reaction Work-up and Purification:
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Quenching: If necessary, quench the reaction carefully in the fume hood, being mindful of
any potential exothermic processes.

Extraction and Washing: If performing a liquid-liquid extraction, use a separatory funnel
clamped securely within the fume hood. Vent the funnel frequently.

Drying and Filtration: Dry the organic layer with a suitable drying agent. Perform filtrations
within the fume hood.

Solvent Removal: Remove solvent using a rotary evaporator located in a well-ventilated area
or within a fume hood.

Purification: If further purification is needed (e.g., chromatography), perform these steps in a
well-ventilated area, minimizing exposure to the purified compound.

Disposal Plan

Proper disposal of BPhBT and associated waste is crucial to prevent environmental

contamination and ensure safety.

Solid BPhBT Waste: Unused or expired solid BPhBT should be collected in a clearly
labeled, sealed container as "Halogenated Phenolic Hazardous Waste."

Liquid BPhBT Waste: Solutions containing BPhBT should be collected in a separate,
sealed, and clearly labeled container for halogenated liquid waste. Do not mix with non-
halogenated waste streams.

Contaminated Materials: All materials that have come into contact with BPhBT, such as
gloves, pipette tips, and paper towels, should be disposed of in a designated solid hazardous
waste container.

Disposal Procedure: All BPhBT waste is classified as hazardous and must be disposed of
through your institution's environmental health and safety (EHS) office. Follow all local, state,
and federal regulations for hazardous waste disposal.

Workflow and Safety Relationships
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The following diagrams illustrate the logical workflow for handling BPhBT and the relationship
between hazards and required PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-bphbt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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